Cas no 856603-39-9 (3-(2-ethoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-ethoxyphenyl)-2-methylpropanoic acid
• CAS No: 856603-39-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6093184
• PubChem ID: 24264875
• Update Time: 2025-10-24

3-(2-ethoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-2-methylpropanoic acid
• 3-(2-Ethoxy-phenyl)-2-methyl-propionic acid
• Benzenepropanoic acid, 2-ethoxy-α-methyl-
• 856603-39-9
• EN300-1827621
• AKOS016050910
• SCHEMBL23653775
• AKOS002392417

• Inchi： 1S/C12H16O3/c1-3-15-11-7-5-4-6-10(11)8-9(2)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
• InChI Key： PLXQLBYDAGQKCX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 326.8±17.0 °C(Predicted)
• pka: 4.77±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-ethoxyphenyl)-2-methylpropanoic acid

Introduction to 3-(2-ethoxyphenyl)-2-methylpropanoic acid (CAS No. 856603-39-9) and Its Emerging Applications in Chemical Biology

3-(2-ethoxyphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service registry number 856603-39-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring an ethoxy-substituted phenyl ring and a branched aliphatic side chain, presents a versatile scaffold for further chemical modifications and functionalization, making it a valuable intermediate in the synthesis of pharmacologically relevant molecules.

The molecular structure of 3-(2-ethoxyphenyl)-2-methylpropanoic acid consists of a phenyl ring para-substituted with an ethoxy group, connected to a propyl chain that is methylated at the second carbon position. This specific arrangement imparts distinct electronic and steric characteristics, which can influence its interactions with biological targets. The presence of both aromatic and aliphatic moieties allows for diverse chemical transformations, including esterification, amidation, and coupling reactions, thereby enabling the development of novel derivatives with tailored properties.

In recent years, the pharmaceutical industry has increasingly focused on identifying and optimizing small molecules that modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 3-(2-ethoxyphenyl)-2-methylpropanoic acid has emerged as a promising candidate for such applications due to its ability to engage with various enzymatic and receptor targets. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other signaling proteins involved in cell proliferation and survival.

One of the most compelling aspects of 3-(2-ethoxyphenyl)-2-methylpropanoic acid is its potential as a building block for drug discovery. Researchers have leveraged its structural features to design molecules that mimic natural bioactive compounds or disrupt pathogenic mechanisms. The ethoxy group on the phenyl ring can serve as a hinge region for binding to protein pockets, while the methyl-substituted propyl chain can enhance solubility and metabolic stability. These attributes make it an attractive starting point for structure-activity relationship (SAR) studies aimed at improving potency and selectivity.

Recent advances in computational chemistry have further accelerated the exploration of 3-(2-ethoxyphenyl)-2-methylpropanoic acid as a lead compound. Molecular docking simulations and virtual screening techniques have been employed to predict binding affinities and identify optimal modifications. These computational approaches complement experimental efforts by providing rapid assessments of candidate molecules before they are synthesized in the laboratory. Such high-throughput methodologies have been instrumental in narrowing down promising scaffolds for further optimization.

The synthesis of 3-(2-ethoxyphenyl)-2-methylpropanoic acid itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce this compound on scales suitable for preclinical studies. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to construct the phenyl-ether linkage efficiently.

In addition to its pharmaceutical applications, 3-(2-ethoxyphenyl)-2-methylpropanoic acid has shown promise in materials science and agrochemical research. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymeric materials with enhanced mechanical or thermal properties. Similarly, modifications to its structure could yield bioactive compounds with applications in crop protection or pest management.

The regulatory landscape surrounding 3-(2-ethoxyphenyl)-2-methylpropanoic acid is another critical consideration for researchers and manufacturers alike. While not classified as a hazardous or controlled substance under current guidelines, adherence to good manufacturing practices (GMP) is essential to ensure consistency and safety during production. Documentation of synthetic pathways, impurity profiles, and analytical validation is necessary for compliance with international standards such as those set forth by the International Council for Harmonisation (ICH).

Looking ahead, the future prospects for 3-(2-ethoxyphenyl)-2-methylpropanoic acid appear bright, particularly as interest in targeted therapies continues to grow. Ongoing research aims to uncover new biological functions associated with this compound and its derivatives through interdisciplinary collaborations between chemists, biologists, and clinicians. By integrating experimental data with cutting-edge computational tools, scientists are poised to unlock the full potential of this versatile molecule.